Cas no 52526-10-0 (2,5-Pyridinedicarboxylicacid, 5-methyl ester, 1-oxide)

• Product name: 2,5-Pyridinedicarboxylicacid, 5-methyl ester, 1-oxide
• CAS No: 52526-10-0
• MF: C₈H₇NO₅
• MW: 197.144882440567
• CID: 379469
• PubChem ID: 19960373

2,5-Pyridinedicarboxylicacid, 5-methyl ester, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyridinedicarboxylicacid, 5-methyl ester, 1-oxide
• 5-methoxycarbonyl-1-oxidopyridin-1-ium-2-carboxylic acid
• 52526-10-0
• SCHEMBL8875737
• GNTXKGMUTHUFBL-UHFFFAOYSA-N
• NSC-157763
• 5-(Methoxycarbonyl)-1-oxo-1lambda~5~-pyridine-2-carboxylic acid
• 5-Methoxycarbonylpyridine-2-carboxylic acid 1-oxide
• NSC157763
• 5-Methoxycarbonylpyridine-2-carboxylic acid-1-oxide
• DTXSID10601486

• Inchi： InChI=1S/C8H7NO5/c1-14-8(12)5-2-3-6(7(10)11)9(13)4-5/h2-4H,1H3,(H,10,11)
• InChI Key： GNTXKGMUTHUFBL-UHFFFAOYSA-N
• SMILES： COC(=O)C1=C[N+](=C(C=C1)C(=O)O)[O-]

Computed Properties

• Exact Mass: 198.04024
• Monoisotopic Mass: 197.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• PSA: 83.68